Cas no 1036389-09-9 (6-Amino-4-fluoroisoindolin-1-one)
1036389-09-9 structure
Product Name:6-Amino-4-fluoroisoindolin-1-one
CAS No:1036389-09-9
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD13177800
CID:1040612
PubChem ID:59191753
Update Time:2025-04-20
6-Amino-4-fluoroisoindolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-fluoroisoindolin-1-one
- 6-Amino-4-fluoro-2,3-dihydroisoindol-1-one
- 6-Amino-4-fluoro-2,3-dihydro-1H-isoindol-1-one
- 1H-Isoindol-1-one, 6-aMino-4-fluoro-2,3-dihydro-
- DTXSID80731224
- SCHEMBL8169835
- 1036389-09-9
- AM86076
- AKOS016006095
- DB-350350
- F18706
-
- MDL: MFCD13177800
- Inchi: 1S/C8H7FN2O/c9-7-2-4(10)1-5-6(7)3-11-8(5)12/h1-2H,3,10H2,(H,11,12)
- InChI Key: HIRGFZNFRSWZPP-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC2C(NCC=21)=O)N
Computed Properties
- Exact Mass: 166.05431
- Monoisotopic Mass: 166.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
- PSA: 55.12
6-Amino-4-fluoroisoindolin-1-one Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148276-1g |
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| eNovation Chemicals LLC | D516491-250mg |
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1036389-09-9 | 95% | 250mg |
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| eNovation Chemicals LLC | D516491-1g |
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| Ambeed | A669905-1g |
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| eNovation Chemicals LLC | D516491-250mg |
1H-Isoindol-1-one, 6-amino-4-fluoro-2,3-dihydro- |
1036389-09-9 | 95% | 250mg |
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| eNovation Chemicals LLC | D516491-1g |
1H-Isoindol-1-one, 6-amino-4-fluoro-2,3-dihydro- |
1036389-09-9 | 95% | 1g |
$838 | 2025-02-25 | |
| eNovation Chemicals LLC | D516491-250mg |
1H-Isoindol-1-one, 6-amino-4-fluoro-2,3-dihydro- |
1036389-09-9 | 95% | 250mg |
$418 | 2025-02-28 | |
| eNovation Chemicals LLC | D516491-1g |
1H-Isoindol-1-one, 6-amino-4-fluoro-2,3-dihydro- |
1036389-09-9 | 95% | 1g |
$838 | 2025-02-28 |
6-Amino-4-fluoroisoindolin-1-one Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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